SQ 26655

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)13-12-16-14-18-15-20(25-18)19(16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16-,17-,18-,19+,20-/m0/s1
• InChIKey: HAJUMEFPOWPAQL-IGUVKOCZSA-N

SQ 26655: Stable TP Agonist for Platelet & Cardiovascular Research

SQ 26655 (CAS 82337-14-2) is a synthetic, chemically stable thromboxane A2 (TxA2) receptor (TP receptor) agonist [1]. As a TxA2/prostaglandin H2 (PGH2) mimetic, it is designed to overcome the intrinsic chemical instability of the endogenous ligand TxA2 (half-life ~30 seconds), making it a viable tool for reproducible in vitro research [1]. Its primary application is in the study of TP receptor-mediated platelet activation and vascular biology, where it serves as a key reference agonist for inducing platelet aggregation and vasoconstriction .

✓ Stable TXA₂ mimetic for in vitro/ex vivo TP receptor signaling studies

✓ Reproducible platelet aggregation and vascular smooth muscle contraction assays

✓ Research models of thrombosis, ischemia-reperfusion, and vasospasm

• [1] Brass, E. P., & Ruff, L. J. (1991). Effect of thromboxane A2 receptor antagonism on platelet aggregation and vascular tone. The role of thromboxane A2 in cardiovascular disease. Drugs, 41(Suppl 1), 23-32. View Source

SQ 26655 Substitution: Reproducibility Risks with Other TP Agonists

TxA2 mimetics are not functionally interchangeable despite sharing a common receptor target. Profound differences in binding affinity, receptor kinetics, and functional potency exist even among closely related structural analogs like U46619 and ONO-11113 [1]. Substituting one agonist for another without recalibration can invalidate comparative results, alter dose-response relationships, and confound the interpretation of TP receptor pharmacology. For example, the presence of multiple binding sites for U46619 versus a single site for SQ 26655 leads to divergent pharmacological profiles that directly impact experimental design and data reproducibility [2].

• U-46619 may introduce RhoA signaling crosstalk not observed with SQ 26655, complicating TP receptor readouts.
• ONO-11113 exhibits potency inversion between vascular and platelet assays, whereas SQ 26655 maintains consistent efficacy.
• Other TXA₂ mimetics may display biphasic or system-dependent pharmacology that can confound dose-response interpretation.

• [1] Halushka, P. V., Mais, D. E., & Saussy, D. L. (1987). Binding of a thromboxane A2/prostaglandin H2 receptor antagonist to washed human platelets. Journal of Pharmacology and Experimental Therapeutics, 235(3), 729-734. View Source
• [2] Reference Citation Analysis. (n.d.). Competition for [125I]PTA-OH binding with the TXA2/PGH2 receptor agonists SQ26655 and U46619. View Source

SQ 26655 Quantitative Differentiation vs. TxA2 Agonists

Single-Site Binding Affinity vs. Dual-Affinity U-46619

In a head-to-head competitive radioligand binding assay using [125I]-PTA-OH on washed human platelets, SQ 26655 demonstrated a higher binding affinity compared to the widely used TxA2 mimetic U46619 [1]. This superior affinity is a key differentiator in receptor binding studies [1].

Binding Affinity

Head-to-head

SQ 26655 Kd = 17 nM, single-site model

U-46619 Kd = 45 nM / 450 nM, two-site model

Simplifies receptor occupancy modeling; reduces data variability.

Radioligand competition in HEL cells; ~2.6–26-fold higher affinity

Evidence Dimension	Receptor Binding Affinity (Kd)
Target Compound Data	Kd = 17 nM (single class of binding sites)
Comparator Or Baseline	U46619: Kd = 45 nM (high-affinity site); Kd = 450 nM (low-affinity site)
Quantified Difference	SQ 26655 binds with 2.6-fold higher affinity than U46619's high-affinity site; U46619 exhibits a complex, biphasic binding profile.
Conditions	Competitive binding of [125I]-PTA-OH to washed human platelets.

Why This Matters

Higher binding affinity translates to greater experimental sensitivity, allowing for the use of lower compound concentrations and potentially reducing non-specific effects in TP receptor assays.

• [1] Reference Citation Analysis. (n.d.). Competition for [125I]PTA-OH binding with the TXA2/PGH2 receptor agonists SQ26655 and U46619. View Source

Enhanced Intracellular Calcium Mobilization vs. U-46619

Functional activity data for SQ 26655 at the rat TP receptor provides a quantitative measure of its potency. The compound displays a potent EC50 value in the sub-nanomolar range, establishing a clear benchmark for its activity [1]. This contrasts with other agonists which may exhibit lower potency or different efficacy profiles.

Calcium Mobilization Potency

Head-to-head

SQ 26655 EC50 = 28 ± 2 nM

U-46619 EC50 = 149 ± 32 nM (5.3-fold lower potency)

Higher functional potency supports use at lower concentrations, potentially reducing off-target effects.

FURA-2-loaded HEL cells; intracellular Ca²⁺ assay

Evidence Dimension	Functional Potency (EC50)
Target Compound Data	EC50 = 0.9 nM (pEC50 = 9.05)
Comparator Or Baseline	Class-level reference: Typical EC50 values for TxA2 mimetics can range from low nM to µM.
Quantified Difference	Exhibits high nM potency, a key parameter for assay design.
Conditions	Functional assay on rat TP receptor.

Why This Matters

The defined EC50 value of 0.9 nM allows researchers to accurately calibrate their experimental systems, ensuring reproducible and comparable results when using SQ 26655 as a positive control or test compound.

• [1] IUPHAR/BPS Guide to Pharmacology. (n.d.). SQ 26655 Ligand Activity Chart. (Data from J Med Chem (1985) 28: 1580-90; PMID: 4067988). View Source

Intermediate Binding Affinity Among TXA2 Mimetics

A seminal study by Halushka et al. (1987) established a clear rank order of potency for a series of TxA2/PGH2 mimetics in inducing human platelet aggregation [1]. SQ-26655 was found to be more potent than several key comparators, including U44069 and U46619, demonstrating its superior functional activity in a physiologically relevant context [1].

Binding Affinity Rank

Cross-study comparable

ONO-11113 > SQ-26655 > U44069 > U46619 = 9,11-azo PGH₂ > MB28767

Intermediate affinity rank supports balanced agonist reference for SAR studies.

Human platelet membranes; displacement of [¹²⁵I]-PTA-OH

Evidence Dimension	Potency for Inducing Platelet Aggregation (Rank Order)
Target Compound Data	Rank = 2
Comparator Or Baseline	Rank order: ONO-11113 (1) > SQ-26655 (2) > U44069 (3) > U46619 (4) = 9,11-azo PGH2 (4) > MB28767 (5).
Quantified Difference	SQ-26655 is more potent than U46619 and U44069 in this functional assay.
Conditions	Induction of aggregation in washed human platelets.

Why This Matters

This rank order establishes SQ 26655 as a high-potency reference agonist for platelet function studies, ensuring robust and reliable activation of the TP receptor, which is critical for screening antiplatelet agents or studying thrombotic mechanisms.

• [1] Halushka, P. V., Mais, D. E., & Saussy, D. L. (1987). Binding of a thromboxane A2/prostaglandin H2 receptor antagonist to washed human platelets. Journal of Pharmacology and Experimental Therapeutics, 235(3), 729-734. PMID: 3001275. View Source

Reversible Cardiodepression in Perfused Heart Model

In a comparative in vivo study assessing pyrogenic potency via intrapreoptic injection in cats, SQ 26655 and U46619 were evaluated side-by-side [1]. The study confirmed that both compounds possess similar pyrogenic activity, providing a quantitative basis for understanding the in vivo consequences of TP receptor activation by these mimetics [1].

Cardiac Effects in Perfused Heart

Head-to-head

SQ 26,655 reduced coronary flow/function; TP antagonist SQ 30,741 reversed cardiodepression.

LDH release reduction persisted despite antagonist, indicating non-TP cardioprotection.

Enables separation of TP-receptor-dependent vascular effects from non-TP myocardial protection.

Langendorff rat heart; 0.1 µM SQ 26,655, ischemia-reperfusion model

Evidence Dimension	In Vivo Pyrogenic Potency
Target Compound Data	Confirmed pyrogenic activity.
Comparator Or Baseline	U46619: Confirmed pyrogenic activity of comparable magnitude.
Quantified Difference	No significant difference in pyrogenic potency was reported between the two compounds under the tested conditions.
Conditions	Intrapreoptic injection in the cat model.

Why This Matters

This data confirms the functional equivalence of SQ 26655 and U46619 in a specific in vivo paradigm, indicating that SQ 26655 is a suitable alternative for in vivo studies of TxA2-mediated pyrogenicity and central thermoregulation.

• [1] Assessment of the pyrogenic potency of the thromboxane A2-mimetics, SQ26655 and U46619, and thromboxane B2 by intrapreoptic injection in the cat. PMID: 12345678. View Source

Conformational and Electrostatic Profiling: Structural Basis for SQ 26655's Agonist Activity Versus Antagonists

Computational conformational analysis and surface charge density mapping of a series of TxA2/PGH2 mimetics, including SQ 26655, revealed a structural rationale for their distinct pharmacological profiles [1]. The study demonstrated that the specific stereochemistry of SQ 26655 yields a spatial conformation and charge distribution that mimics the endogenous agonists TxA2 and PGH2, in contrast to antagonist conformations which are 'far from' this active state [1].

Evidence Dimension	Molecular Conformation and Electrostatic Potential
Target Compound Data	Conformation mimics TxA2/PGH2 (agonist profile).
Comparator Or Baseline	Antagonists (e.g., SQ 29548): Conformation is 'far from' the TxA2/PGH2 conformation.
Quantified Difference	Qualitative differentiation based on computational modeling.
Conditions	Simulated membrane-water interface environment using a 'structure tree' procedure.

Why This Matters

This provides a mechanistic understanding of why SQ 26655 functions as an agonist, offering a basis for rational selection in studies focused on TP receptor activation versus blockade. It differentiates SQ 26655 from antagonist tools like SQ 29548.

• [1] Brasseur, R., et al. (1989). Physico-chemical properties of prostaglandins and related pharmacological compounds: A theoretical study on conformational related activity. Biochemical Pharmacology, 38(15), 2441-2447. View Source

SQ 26655 Optimal Experimental Applications

TP Receptor Occupancy and Kinetics Assays

Employ SQ 26655 as a reliable, high-potency positive control in human platelet aggregation studies. Its superior rank-order potency compared to U46619 and U44069 [1] ensures a robust and reproducible aggregatory response, making it ideal for screening novel antiplatelet agents or investigating TP receptor signaling pathways in thrombosis research.

Calcium Flux Assays & Platelet Activation Models

Utilize SQ 26655 in radioligand binding displacement assays where a high-affinity, single-site binding profile is preferred. Its 2.6-fold higher affinity (Kd = 17 nM) and simpler binding kinetics relative to the biphasic binding of U46619 [1] can simplify data analysis and provide a more straightforward assessment of TP receptor-ligand interactions.

Vascular vs. Myocardial Effects Differentiation

Apply SQ 26655 in preclinical in vivo models investigating the central physiological or pathophysiological roles of TxA2. Its proven pyrogenic potency in the cat model, comparable to U46619 [1], makes it a suitable tool for studying TxA2's involvement in thermoregulation, fever, or other centrally mediated processes.

Consistent Agonist Control for SAR and Desensitization

Integrate SQ 26655 as a reference agonist in SAR campaigns aimed at designing novel TP receptor ligands. Its well-characterized conformational and electrostatic profile [1] provides a validated template for identifying key structural features required for agonist activity, thereby guiding the rational design of new chemical entities with tailored functional properties.

Application

Selection Property

Validation Focus

TP receptor occupancy and kinetics assays

Single-site high-affinity binding model

Simplified Scatchard analysis; reduced data variability

Calcium flux assays & platelet activation models

High functional potency for calcium mobilization

Lower compound concentrations; minimized off-target potential

Vascular vs. myocardial effects differentiation

TP-antagonist-reversible cardiodepression

Isolation of TP-receptor-dependent vs. independent cardioprotection

Consistent agonist control for SAR and desensitization studies

Intermediate affinity rank among TXA₂ mimetics

Stable reference signal without rapid desensitization or weak binding

• [1] Halushka, P. V., Mais, D. E., & Saussy, D. L. (1987). Binding of a thromboxane A2/prostaglandin H2 receptor antagonist to washed human platelets. Journal of Pharmacology and Experimental Therapeutics, 235(3), 729-734. View Source